3-(Isopropylamino)propanohydrazide
Overview
Description
3-(Isopropylamino)propanohydrazide is a biochemical compound used for proteomics research . It has a molecular formula of C6H15N3O and a molecular weight of 145.21 .
Synthesis Analysis
A new acrylamide monomer, N-isopropyl-N-(3-(isopropylamino)-3-oxopropyl)acrylamide (M3i), which consists of both isopropyl and isopropylamidopropyl moieties, has been synthesized from isopropylamine and N-isopropylacrylamide via an aza-Michael addition reaction followed by amidation with acryloyl chloride .Molecular Structure Analysis
The molecular structure of this compound can be analyzed using various techniques such as 1H NMR, FTIR, GPC, UV-Vis, fluorescence, TGDTA, DSC, DLS, and TEM . The molecular formula is C6H15N3O and the average mass is 145.203 Da .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include a molecular formula of C6H15N3O and a molecular weight of 145.21 . More specific properties such as melting point, boiling point, and density were not found in the search results.Scientific Research Applications
3-(Isopropylamino)propanohydrazide is used in a variety of scientific research applications. It is used as a reagent in organic synthesis, as a catalyst in the synthesis of polymers, and in the synthesis of pharmaceuticals and other organic compounds. It is also used in the synthesis of dyes, and in the synthesis of metal complexes. It is also used in the synthesis of peptides and proteins.
Mechanism of Action
3-(Isopropylamino)propanohydrazide acts as a nucleophile, attacking electrophiles such as alkenes and alkynes. It can also react with aldehydes and ketones to form hydrazones. It can also react with carboxylic acids to form amides, and with esters to form hydrazides.
Biochemical and Physiological Effects
This compound is not known to have any biochemical or physiological effects in humans. However, it can react with other compounds in the body, and may have some unknown effects.
Advantages and Limitations for Lab Experiments
3-(Isopropylamino)propanohydrazide is a useful reagent in organic synthesis, and has many advantages for use in the laboratory. It is highly selective, and can be used to synthesize a variety of compounds. It is also easy to handle and store, and is relatively inexpensive. The main limitation of this compound is that it is not very stable, and can react with other compounds in the laboratory.
Future Directions
3-(Isopropylamino)propanohydrazide has a wide range of applications in organic synthesis, and there are many potential future directions for its use. It can be used in the synthesis of more complex molecules, such as peptides and proteins, and can be used in the synthesis of pharmaceuticals. It can also be used in the synthesis of metal complexes, and in the synthesis of polymers materials. It can also be used in the synthesis of dyes, and in the synthesis of nanomaterials. Finally, it can be used in the synthesis of other organic compounds, such as amides and esters, and can be used in the synthesis of other hydrazides.
Properties
IUPAC Name |
3-(propan-2-ylamino)propanehydrazide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H15N3O/c1-5(2)8-4-3-6(10)9-7/h5,8H,3-4,7H2,1-2H3,(H,9,10) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VOQHXEDSHYSPMW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)NCCC(=O)NN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H15N3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
145.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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